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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of NSC 617145, a potent inhibitor of Werner syndrome helicase (WRN). Adherence to

these guidelines is essential to ensure a safe laboratory environment and to minimize risks

associated with the handling of this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
NSC 617145 is classified with the following hazard codes: H315 (causes skin irritation), H319

(causes serious eye irritation), and H335 (may cause respiratory irritation).[1] A comprehensive

personal protective equipment (PPE) strategy is mandatory for all personnel handling this

compound.

Table 1: Required Personal Protective Equipment (PPE) for Handling NSC 617145
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Dispose of contaminated

gloves immediately in

designated hazardous waste

containers.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where NSC 617145

is handled.

Body Laboratory coat

A buttoned lab coat must be

worn to protect against skin

contact.

Respiratory Use in a well-ventilated area

All handling of powdered NSC

617145 should be performed

in a certified chemical fume

hood to avoid inhalation of

dust.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability and integrity of

NSC 617145 and ensuring the safety of laboratory personnel.

Handling Procedures:
Engineering Controls: All weighing and solution preparation of NSC 617145 powder should

be conducted in a chemical fume hood.

Avoidance of Contamination: Use dedicated spatulas and weighing papers. Avoid creating

dust.
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Solution Preparation: NSC 617145 is soluble in DMSO.[1] Prepare solutions in a fume hood,

adding the solvent to the powder slowly to avoid splashing.

Storage Procedures:
Temperature: Store NSC 617145 at 2-8°C.[1]

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.

Location: Store in a designated, clearly labeled area for chemical reagents.

Table 2: Chemical and Physical Properties of NSC 617145

Property Value

Molecular Weight 400.04 g/mol

Formula C₁₃H₁₀Cl₄N₂O₄

Appearance White to light brown powder[1]

Solubility Soluble in DMSO (3 mg/mL)[1]

CAS Number 203115-63-3

Emergency Procedures
In the event of an emergency, follow these procedures and always report incidents to your

laboratory supervisor.

First Aid Measures:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash affected area with soap and water for at

least 15 minutes. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release Measures:
Small Spills (Powder):

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid creating

dust.

Carefully scoop the material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent (e.g., isopropanol) and then with soap and

water.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's environmental health and safety (EHS) department immediately.

Prevent entry into the affected area until cleared by EHS personnel.

Fire-Fighting Measures:
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: In case of fire, hazardous decomposition products may be released.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.
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Disposal Plan
All waste containing NSC 617145 must be treated as hazardous waste and disposed of in

accordance with institutional and local regulations.

Solid Waste: Collect all solid waste, including contaminated gloves, weighing papers, and

pipette tips, in a clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing NSC 617145 in a sealed, labeled hazardous

waste container.

Consultation: Contact your institution's EHS department for specific disposal procedures and

to arrange for waste pickup.

Visual Workflow and Logical Relationships
Diagram 1: Personal Protective Equipment (PPE) Workflow
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A workflow for the correct donning and doffing of PPE when handling NSC 617145.

Diagram 2: Spill Response Logic
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Spill of NSC 617145 Occurs
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A decision-making diagram for responding to a spill of NSC 617145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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